Cas no 1519362-29-8 (3-(2,5-dimethylthiophen-3-yl)-3-methylbutan-1-amine)

• Product Name: 3-(2,5-dimethylthiophen-3-yl)-3-methylbutan-1-amine
• CAS No: 1519362-29-8
• MF: C₁₁H₁₉NS
• MW: 197.340261697769
• CID: 6479841
• PubChem ID: 79830299
• Update Time: 2025-05-19

3-(2,5-dimethylthiophen-3-yl)-3-methylbutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2,5-dimethylthiophen-3-yl)-3-methylbutan-1-amine
• 1519362-29-8
• AKOS018388873
• EN300-1855322

• Inchi： 1S/C11H19NS/c1-8-7-10(9(2)13-8)11(3,4)5-6-12/h7H,5-6,12H2,1-4H3
• InChI Key： ZJTJJQUTFHVOFY-UHFFFAOYSA-N
• SMILES： S1C(C)=CC(=C1C)C(C)(C)CCN

Computed Properties

• Exact Mass: 197.12382078g/mol
• Monoisotopic Mass: 197.12382078g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 54.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,3,5-trisubstituted thiophenes

Additional information on 3-(2,5-dimethylthiophen-3-yl)-3-methylbutan-1-amine

Introduction to 3-(2,5-dimethylthiophen-3-yl)-3-methylbutan-1-amine (CAS No. 1519362-29-8)

3-(2,5-dimethylthiophen-3-yl)-3-methylbutan-1-amine, identified by the Chemical Abstracts Service Number (CAS No.) 1519362-29-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of thiol derivatives, characterized by its structural incorporation of a thiophene ring with substituents that enhance its chemical reactivity and potential biological activity. The molecular structure of 3-(2,5-dimethylthiophen-3-yl)-3-methylbutan-1-amine consists of a butanamine backbone modified with a 2,5-dimethylthiophenyl group at the third carbon position, which contributes to its unique physicochemical properties and functional versatility.

The significance of this compound lies in its potential applications as a building block in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents. The thiophene moiety is a key pharmacophore in many bioactive compounds, known for its ability to interact with biological targets such as enzymes and receptors. In recent years, there has been a surge in research focused on thiophene-based derivatives due to their demonstrated efficacy in various therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer applications.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 3-(2,5-dimethylthiophen-3-yl)-3-methylbutan-1-amine and biological targets. Studies have indicated that the structural features of this compound, particularly the electron-rich thiophene ring and the alkyl substituents, play a crucial role in modulating its binding affinity and selectivity. These insights have guided the design of more potent and selective drug candidates derived from similar scaffolds.

In the realm of drug discovery, 3-(2,5-dimethylthiophen-3-yl)-3-methylbutan-1-amine serves as a valuable intermediate in multi-step synthetic pathways. Its versatility allows for modifications at multiple positions, enabling chemists to explore diverse structural variations. This flexibility is particularly advantageous when optimizing lead compounds for pharmacological activity. The synthesis of this compound typically involves condensation reactions between appropriately substituted thiophene derivatives and amino acid precursors, followed by purification steps to isolate the desired product.

The physicochemical properties of 3-(2,5-dimethylthiophen-3-yl)-3-methylbutan-1-amine, such as solubility, melting point, and stability, are critical factors that influence its suitability for various applications. For instance, solubility characteristics determine its bioavailability in pharmaceutical formulations, while thermal stability impacts storage conditions and shelf life. Researchers have employed spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) to elucidate the structure and purity of this compound.

One of the most compelling aspects of 3-(2,5-dimethylthiophen-3-yl)-3-methylbutan-1-amine is its potential role in developing targeted therapies for complex diseases. The thiophene ring's ability to engage with biological macromolecules makes it an attractive scaffold for designing molecules that can modulate disease pathways. For example, derivatives of this compound have shown promise in inhibiting key enzymes involved in cancer progression by binding to their active sites and disrupting normal cellular processes.

The field of medicinal chemistry has witnessed significant progress in leveraging computational methods to accelerate the discovery of new drug candidates. Virtual screening techniques have been employed to identify potential binding interactions between 3-(2,5-dimethylthiophen-3-yl)-3-methylbutan-1-amine and target proteins based on known structures. These computational approaches not only save time but also provide valuable insights into the structural optimization process.

In conclusion, 3-(2,5-dimethylthiophen-3-y l)- 3 -m eth ylbut an - 1 -a m ine ( CAS No . 1519362 -29 -8 ) represents a promising compound with diverse applications in pharmaceutical research . Its unique structural features make it an excellent candidate for further exploration as a precursor to more complex bioactive molecules . As research continues to uncover new therapeutic targets , compounds like this are poised to play a pivotal role in the development of next-generation drugs .